1-(3,3-Difluorocyclobutyl)propan-2-amine
Overview
Description
1-(3,3-Difluorocyclobutyl)propan-2-amine is a chemical compound with the molecular weight of 199.67 . Its IUPAC name is N-((3,3-difluorocyclobutyl)methyl)propan-2-amine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H15F2N/c1-6(2)11-5-7-3-8(9,10)4-7;/h6-7,11H,3-5H2,1-2H3;1H . This indicates that the molecule consists of a cyclobutyl ring with two fluorine atoms attached to one of the carbon atoms. The cyclobutyl ring is attached to a propyl group via a nitrogen atom.Physical And Chemical Properties Analysis
This compound has a molecular weight of 199.67 . More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.Scientific Research Applications
Synthesis of Difluorocyclobutyl-Substituted Building Blocks
- Researchers have developed methods for the multigram synthesis of 3,3-difluorocyclobutyl-substituted building blocks, including carboxylic acid, amines, alcohols, azide, and trifluoroborate ketone. Ethyl 3,3-difluorocyclobutanecarboxylate serves as a common synthetic intermediate for obtaining these derivatives, which are crucial for further applications in synthetic and medicinal chemistry (Ryabukhin et al., 2018).
Chemoselective Preparation of Thiazoles
- A new synthetic protocol employing 1,3-dibromo-1,1-difluoro-2-propanone has been reported for the chemoselective preparation of thiazoles. These thiazoles are potential candidates in drug discovery programs, showcasing the versatility of difluorocyclobutyl compounds in synthesizing biologically active molecules (Colella et al., 2018).
Synthesis of Tertiary Amines
- Tertiary amines have been synthesized and evaluated for their inhibitive performance on carbon steel corrosion, suggesting applications in corrosion inhibition. The synthesis of these amines involves alkylation reactions, indicating the role of difluorocyclobutyl-substituted amines in materials science and engineering (Gao et al., 2007).
Synthesis and Applications in Medicinal Chemistry
- The gem-difluorination of methylenecyclopropanes (MCPs) for the synthesis of gem-difluorocyclobutanes has been explored, highlighting a strategy that employs mild reaction conditions and good functional group tolerance. These gem-difluorocyclobutanes are valuable for constructing biologically active molecules, further underscoring the importance of difluorocyclobutyl-substituted compounds in medicinal chemistry (Lin et al., 2021).
properties
IUPAC Name |
1-(3,3-difluorocyclobutyl)propan-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13F2N/c1-5(10)2-6-3-7(8,9)4-6/h5-6H,2-4,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PFPVDGBOJWFZCE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1CC(C1)(F)F)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13F2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
149.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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